N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide

• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-3,5-dimethyladamantane-1-carboxamide
• InChI: InChI=1S/C19H29N3O/c1-4-22-15(5-6-21-22)10-20-16(23)19-9-14-7-17(2,12-19)11-18(3,8-14)13-19/h5-6,14H,4,7-13H2,1-3H3,(H,20,23)
• InChI Key: RWQYPJQWVQFXQZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNC(=O)C23CC4CC(C2)(CC(C4)(C3)C)C
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide, also known as EAPB, is a novel synthetic compound that has gained significant attention in recent years due to its potential application in scientific research. EAPB belongs to the class of adamantanecarboxamide compounds and is a potent and selective agonist for the cannabinoid CB1 receptor.

Mechanism of Action

N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide is a potent and selective agonist for the CB1 receptor, which is a G protein-coupled receptor that plays a crucial role in the endocannabinoid system. When N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide binds to the CB1 receptor, it activates a signaling pathway that leads to the modulation of various physiological processes, including appetite, pain, and mood. The exact mechanism of action of N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide is still being studied, but it is believed to involve the activation of intracellular signaling pathways that regulate the release of neurotransmitters and other signaling molecules.
Biochemical and Physiological Effects
N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of appetite, pain, and mood. N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has been shown to increase food intake in animal models, which may have implications for the treatment of eating disorders. Additionally, N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has been shown to have analgesic effects in animal models, which may have implications for the treatment of chronic pain. Finally, N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has been shown to have anxiolytic effects in animal models, which may have implications for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has several advantages as a tool for scientific research, including its high potency and selectivity for the CB1 receptor. Additionally, N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has been shown to be stable in various experimental conditions, making it a reliable tool for scientific research. However, there are also limitations to the use of N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide in lab experiments, including its potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for the study of N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide and its potential applications in scientific research. One area of interest is the development of new drugs that target the CB1 receptor for the treatment of various diseases, such as obesity and diabetes. Additionally, there is ongoing research into the role of the endocannabinoid system in various physiological and pathological processes, which may lead to new insights into the potential applications of N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide. Finally, there is ongoing research into the development of new synthetic compounds that target the CB1 receptor, which may lead to the development of more potent and selective agonists for this receptor.

Scientific Research Applications

N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has shown promising results in various scientific research applications, including the study of the endocannabinoid system and the development of novel therapeutic agents. N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has been used as a tool to investigate the role of the CB1 receptor in various physiological and pathological processes, including pain, anxiety, and addiction. Additionally, N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-3,5-dimethyl-1-adamantanecarboxamide has been used to develop new drugs that target the CB1 receptor for the treatment of various diseases, such as obesity and diabetes.